Cas no 512164-50-0 (1-[1-(4-bromophenyl)propyl]piperazine)

• Product Name: 1-[1-(4-bromophenyl)propyl]piperazine
• CAS No: 512164-50-0
• CID: 4654442
• Update Time: 2025-09-26

1-[1-(4-bromophenyl)propyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-bromophenyl)propyl]piperazine

Additional information on 1-[1-(4-bromophenyl)propyl]piperazine

Research Brief on 1-[1-(4-bromophenyl)propyl]piperazine (CAS: 512164-50-0): Recent Advances and Applications

1-[1-(4-bromophenyl)propyl]piperazine (CAS: 512164-50-0) is a piperazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and anticancer compounds. This research brief consolidates the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

Recent literature indicates that 1-[1-(4-bromophenyl)propyl]piperazine serves as a versatile scaffold for the design of serotonin and dopamine receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The study utilized computational modeling and in vitro assays to validate the compound's binding affinity for serotonin transporters, suggesting its potential for treating depression and anxiety disorders.

In addition to its CNS applications, 1-[1-(4-bromophenyl)propyl]piperazine has shown promise in oncology research. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The compound's bromophenyl moiety was found to enhance hydrophobic interactions with kinase active sites, leading to improved inhibitory activity against specific cancer cell lines. These findings underscore its potential as a lead compound for anticancer drug development.

The synthetic pathways for 1-[1-(4-bromophenyl)propyl]piperazine have also been optimized in recent years. A 2023 study in Organic Process Research & Development described a novel catalytic method for its production, achieving higher yields (85-90%) and reduced environmental impact compared to traditional methods. This advancement is particularly relevant for industrial-scale production, addressing both economic and sustainability concerns in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 1-[1-(4-bromophenyl)propyl]piperazine derivatives. Pharmacokinetic studies indicate that further structural modifications may be necessary to optimize metabolic stability and reduce potential off-target effects. Ongoing research is focused on addressing these limitations through rational drug design and structure-activity relationship (SAR) studies.

In conclusion, 1-[1-(4-bromophenyl)propyl]piperazine (CAS: 512164-50-0) represents a valuable chemical entity with diverse therapeutic potential. Its applications span neuropharmacology and oncology, supported by recent advancements in synthetic chemistry and biological evaluation. Future research directions may include the exploration of its enantiomeric forms and the development of targeted delivery systems to enhance its clinical utility.